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Compound of Interest
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An In-depth Technical Guide to Nequinate's Classification as a Hydroquinolone Compound

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nequinate is a significant anticoccidial agent used in veterinary medicine, particularly for
poultry.[1][2][3] Its classification as a hydroquinolone is central to its chemical properties and
biological activity. This document provides a detailed technical overview of Nequinate,
covering its chemical structure, mechanism of action, synthesis, and relevant experimental
data. The information is presented to support research and development efforts in parasitology
and medicinal chemistry.

Chemical Classification and Structure

Nequinate is classified as a hydroquinolone, a class of organic compounds characterized by a
hydrogenated quinoline ring system that includes a ketone group.[1][3] Specifically, Nequinate
is built upon a 1,4-dihydroquinoline core.[4] This core structure is substituted with a butyl group
at the 6th position, a benzyloxy group at the 7th position, and a methyl ester at the 3rd position.
[4] The molecular formula for Nequinate is C22H23NOa4.[2][4][5]

The structural classification can be visualized as a hierarchical relationship.
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Caption: Hierarchical classification of Nequinate.

Synchrotron X-ray powder diffraction studies have revealed that Nequinate crystallizes in the
monoclinic P21/c space group.[4] The planar nature of the quinoline ring system allows for 1t-1t
stacking interactions within its crystalline structure.[4]

Physicochemical Properties

Key physicochemical data for Nequinate have been compiled from various sources and are
summarized below.
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Property Value

Molecular Formula C22H23NO4

Molecular Weight 365.42 g/mol

Melting Point 287.5°C

logP (Octanol-Water) 3.82+0.38

Aqueous Solubility 0.024 mg/mL (at 25°C)
Crystal Density 1.287 g/cm3

methyl 6-butyl-4-oxo-7-phenylmethoxy-1H-
IUPAC Name o
quinoline-3-carboxylate

(Data sourced from references|[2][3][4])

Mechanism of Action as an Anticoccidial Agent

Nequinate is a potent coccidiostat, primarily used against protozoan parasites of the genus
Eimeria.[4][6] Its mode of action is multifaceted, targeting critical metabolic pathways within the
parasite. The primary mechanism is the disruption of the mitochondrial electron transport chain,
which is a common target for quinolone anticoccidials.[4][7][8] This inhibition of mitochondrial
respiration halts the parasite's energy production.[8]

In addition to its effect on respiration, Nequinate also inhibits dihydroorotate dehydrogenase
(DHODH), an essential enzyme in the pyrimidine biosynthesis pathway of apicomplexan
parasites.[4] Some studies also report that Nequinate can inhibit xanthine oxidoreductase
(XOD) activity.[9][10] The anticoccidial effect is static on the early sporozoite stage of the
parasite's life cycle and cidal on the first-stage schizonts.[11][12] This dual-stage action
effectively arrests parasite development after it has penetrated the host's gut epithelium.[12]
[13]
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Caption: Nequinate's inhibitory action on parasite metabolic pathways.

Efficacy and Pharmacokinetics

Quantitative studies demonstrate Nequinate's high efficacy. In comparative analyses, it

achieved 94% inhibition of Eimeria tenella sporozoite development at a concentration of 0.1

pg/mL.[4]
Parameter Value (*SD) Measurement Conditions
Tmax 28+0.4hr Single 25 mg/kg dose
Cmax 1.2 + 0.3 yg/mL Single 25 mg/kg dose
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(Data sourced from reference[4])

Synthesis and Experimental Protocols

The industrial synthesis of Nequinate is a multi-step process that highlights key reactions in
guinolone chemistry.[4] A generalized workflow for its synthesis and subsequent
characterization is presented below.

Characterization
(NMR, MS, X-ray Diffraction)

Esterification of
Carboxylic Acid

Purification
(e.g., Crystallization)

Benzylation of
Phenolic Oxygen

Starting Material: Final Product:
6-butyl-7-hydroxy-4-quinolone Nequinate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Nequinate's classification as a hydroquinolone
compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678197#nequinate-s-classification-as-a-
hydroquinolone-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.poultrymed.com/Templates/showpage.asp?DBID=1&LNGID=1&TMID=84&FID=1898
https://pmc.ncbi.nlm.nih.gov/articles/PMC8789515/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8789515/
https://www.benchchem.com/product/b1678197#nequinate-s-classification-as-a-hydroquinolone-compound
https://www.benchchem.com/product/b1678197#nequinate-s-classification-as-a-hydroquinolone-compound
https://www.benchchem.com/product/b1678197#nequinate-s-classification-as-a-hydroquinolone-compound
https://www.benchchem.com/product/b1678197#nequinate-s-classification-as-a-hydroquinolone-compound
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678197?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

